Cas no 1805112-26-8 (Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1805112-26-8
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4836445
• Update Time: 2025-10-24

Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H5F5INO3/c1-18-8(17)5-3(15)2-4(19-9(12,13)14)6(16-5)7(10)11/h2,7H,1H3
• InChI Key： XJSBGEUOVVXACI-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)N=C(C(F)F)C(=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

Professional Introduction of Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805112-26-8)

Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate, with the CAS number 1805112-26-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methyl group at position 6, a difluoromethyl group at position 2, an iodo group at position 5, and a trifluoromethoxy group at position 3. These substituents contribute to its distinctive chemical properties and make it a valuable building block in various research and industrial applications.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and precise control over steric and electronic effects. Recent studies have highlighted its potential as an intermediate in the development of bioactive molecules, particularly in the context of drug discovery. For instance, researchers have explored its role in the construction of heterocyclic frameworks that exhibit promising pharmacological activities. The presence of iodine and trifluoromethoxy groups enhances its reactivity, making it suitable for various coupling reactions and cross-coupling processes.

One of the most notable aspects of Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate is its versatility in different chemical transformations. Its methyl ester functionality allows for easy modification through hydrolysis or other ester exchange reactions, enabling the creation of derivatives with tailored properties. Furthermore, the trifluoromethoxy group imparts strong electron-withdrawing effects, which can influence the electronic environment of the pyridine ring and modulate reactivity in subsequent reactions.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the iodine atom at position 5 plays a critical role in stabilizing certain transition states during key transformations. This understanding has facilitated the design of more efficient synthetic pathways for this compound and its derivatives.

In terms of applications, Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate has shown promise in several areas. In agrochemical research, it has been investigated as a potential precursor for herbicides or insecticides due to its ability to induce specific biological responses in target organisms. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials, where tailored π-conjugation systems are essential.

From an environmental perspective, researchers have also examined the biodegradation pathways of this compound to assess its potential impact on ecosystems. Preliminary studies suggest that under certain conditions, it undergoes rapid hydrolysis or microbial degradation, reducing its persistence in natural environments. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, Methyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805112-26-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and computational insights, positions it as a key player in advancing modern chemical research and industrial innovation.